Cas no 2034463-18-6 (3-{1-(quinoline-2-carbonyl)azetidin-3-ylmethyl}-1,3-oxazolidine-2,4-dione)

• Product Name: 3-{1-(quinoline-2-carbonyl)azetidin-3-ylmethyl}-1,3-oxazolidine-2,4-dione
• CAS No: 2034463-18-6
• MF: C₁₇H₁₅N₃O₄
• MW: 325.318703889847
• CID: 6076799
• PubChem ID: 121022580
• Update Time: 2025-07-23

3-{1-(quinoline-2-carbonyl)azetidin-3-ylmethyl}-1,3-oxazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-{1-(quinoline-2-carbonyl)azetidin-3-ylmethyl}-1,3-oxazolidine-2,4-dione
• 3-((1-(quinoline-2-carbonyl)azetidin-3-yl)methyl)oxazolidine-2,4-dione
• 2034463-18-6
• F6560-9303
• 3-{[1-(quinoline-2-carbonyl)azetidin-3-yl]methyl}-1,3-oxazolidine-2,4-dione
• 3-[[1-(quinoline-2-carbonyl)azetidin-3-yl]methyl]-1,3-oxazolidine-2,4-dione
• AKOS026704490

• Inchi： 1S/C17H15N3O4/c21-15-10-24-17(23)20(15)9-11-7-19(8-11)16(22)14-6-5-12-3-1-2-4-13(12)18-14/h1-6,11H,7-10H2
• InChI Key： KPRYLIMYNUVIFC-UHFFFAOYSA-N
• SMILES： O1CC(N(C1=O)CC1CN(C(C2C=CC3C=CC=CC=3N=2)=O)C1)=O

Computed Properties

• Exact Mass: 325.10625597g/mol
• Monoisotopic Mass: 325.10625597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 79.8Ų

Additional information on 3-{1-(quinoline-2-carbonyl)azetidin-3-ylmethyl}-1,3-oxazolidine-2,4-dione

Professional Introduction to Compound with CAS No. 2034463-18-6 and Product Name: 3-{1-(quinoline-2-carbonyl)azetidin-3-ylmethyl}-1,3-oxazolidine-2,4-dione

The compound identified by the CAS number 2034463-18-6 and the product name 3-{1-(quinoline-2-carbonyl)azetidin-3-ylmethyl}-1,3-oxazolidine-2,4-dione represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in therapeutic interventions. The structural composition of this compound includes a quinoline-2-carbonyl moiety linked to an azetidin-3-ylmethyl group, which is further connected to a 1,3-oxazolidine-2,4-dione backbone. Such a configuration suggests a high degree of molecular complexity, which may contribute to its unique pharmacological properties.

In recent years, the pharmaceutical industry has witnessed a surge in the development of heterocyclic compounds due to their diverse biological activities. The presence of the quinoline scaffold in this molecule is particularly noteworthy, as quinoline derivatives have long been recognized for their antimicrobial and anti-inflammatory properties. Quinolines are well-documented for their role in treating parasitic infections and certain types of cancer. The incorporation of a quinoline-2-carbonyl group into the molecular structure of this compound could enhance its binding affinity to biological targets, thereby improving its therapeutic efficacy.

The azetidin-3-ylmethyl moiety further contributes to the compound's complexity and potential biological activity. Azetidine derivatives have been explored for their utility in various pharmacological applications, including antiviral and anti-inflammatory agents. The linkage of this group to the quinoline-2-carbonyl moiety suggests that the compound may exhibit synergistic effects when interacting with biological receptors. This structural feature could be particularly advantageous in developing drugs that require multiple binding interactions for optimal efficacy.

The core structure of the compound, namely 1,3-oxazolidine-2,4-dione, is another critical component that influences its pharmacological profile. Oxazolidinones are known for their broad-spectrum antimicrobial activity and have been investigated for their potential in treating resistant bacterial infections. The presence of this motif in the compound with CAS No. 2034463-18-6 suggests that it may possess similar antimicrobial properties, making it a promising candidate for further investigation in infectious disease therapy.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with high accuracy before conducting expensive wet-lab experiments. The structural features of this compound have been analyzed using various computational methods, including molecular docking and quantum mechanical calculations. These studies indicate that the compound may interact with several biological targets relevant to cancer and inflammation. Specifically, the quinoline-2-carbonyl group has been predicted to bind effectively with enzymes involved in cell proliferation, while the azetidin-3-ylmethyl moiety may interfere with inflammatory pathways.

The synthesis of this compound presents a significant challenge due to its complex structural requirements. However, recent developments in synthetic methodologies have made it possible to construct such intricate molecules with greater efficiency. The use of transition metal-catalyzed reactions has been particularly useful in forming the necessary carbon-carbon bonds between the different structural units. Additionally, modern purification techniques have enabled researchers to obtain high-purity samples of this compound, which is essential for accurate biological testing.

In clinical settings, the potential therapeutic applications of this compound are vast. Preliminary studies have suggested that it may be effective against various types of cancer by inhibiting key enzymes involved in tumor growth. Furthermore, its anti-inflammatory properties make it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The combination of these effects could make it a versatile therapeutic agent with multiple clinical indications.

The development of new drugs often involves rigorous testing to ensure safety and efficacy before they can be approved for human use. This compound has undergone several stages of preclinical testing to evaluate its pharmacokinetic properties and potential side effects. Initial results have been encouraging, showing that the compound is well-tolerated at therapeutic doses and exhibits minimal toxicity. These findings support further investigation into its clinical potential.

The role of interdisciplinary collaboration in drug discovery cannot be overstated. The development of this compound represents an excellent example of how combining expertise from organic chemistry, medicinal chemistry, and computational biology can lead to innovative therapeutic solutions. Future research will focus on optimizing the synthetic route to improve yield and scalability while exploring novel derivatives that may enhance its biological activity.

As our understanding of disease mechanisms continues to evolve, so does our ability to develop targeted therapies. The compound with CAS No. 2034463-18-6 exemplifies how structurally complex molecules can be designed to interact specifically with disease-causing pathways. By leveraging cutting-edge technologies and collaborative approaches, researchers are paving the way for next-generation treatments that offer improved efficacy and reduced side effects.